![molecular formula K2CrO4<br>CrK2O4 B7823068 Potassium chromate CAS No. 18453-57-1](/img/structure/B7823068.png)
Potassium chromate
Overview
Description
Potassium chromate is an inorganic compound with the formula K2CrO4 . It is a yellow crystalline solid and is water-soluble . It is also known as dipotassium monochromate or bipotassium chromate . It is a widely used laboratory chemical .
Synthesis Analysis
Potassium chromate can be produced by treating potassium dichromate along with potassium hydroxide . The primary production method involves the reaction of potassium dichromate (K2Cr2O7) with potassium hydroxide (KOH) .Molecular Structure Analysis
Potassium chromate consists of two positively charged potassium cations (K+ ions) and one chromate anion (CrO4 2- ion) . The chromate anion is made up of one chromium atom and four oxygen atoms .Chemical Reactions Analysis
Potassium chromate is a strong oxidizing agent and reacts violently with any substance that can be oxidized . Many mixtures of potassium chromate and finely divided metals (such as Al or Fe) or non-metals (such as C or S) are pyrophoric .Physical And Chemical Properties Analysis
Potassium chromate has a molecular weight of 194.1896 g/mol, a density of 2.7320 g/cm³, a boiling point of 1,000°C, and a melting point of 968°C . It is a yellow, powdery, and odorless compound . At a temperature of 20 degrees Celsius, potassium chromate has a solubility of 629 grams per litre in water .Scientific Research Applications
- The potassium chromate salt is commonly used in laboratory settings where an anhydrous form is required. Unlike its less expensive counterpart, sodium chromate, the potassium salt serves as a reliable reagent for qualitative inorganic analysis .
- Although not as widely used as sodium chromate, potassium chromate has been explored for corrosion prevention. However, hexavalent chromium (Cr⁶⁺) remains the benchmark compound in most industries .
Laboratory Work and Anhydrous Salt
Corrosion Prevention and Chromate Replacement
Mechanism of Action
Target of Action
Potassium chromate, an inorganic compound with the formula K2CrO4, is the potassium salt of the chromate anion . The primary targets of potassium chromate are the lungs, kidneys, liver, blood, skin, and eyes . It primarily acts on the basolateral membrane vesicles .
Mode of Action
The mechanism of action involves the reduction of Cr(VI) to Cr(III) and subsequent chelation . This process avoids the irritant effect of Cr(III)/protein complexes . Potassium chromate is a strong oxidizing agent and is highly corrosive . It can convert primary alcohols (and aldehydes) to carboxylic acids .
Biochemical Pathways
Potassium chromate affects the biochemical pathways involved in the oxidation of alcohols . It converts primary alcohols into aldehydes and, under more forcing conditions, into carboxylic acids . The chromate ion (CrO4 2−) is involved in these reactions .
Pharmacokinetics
It is known that potassium chromate is water-soluble , which suggests that it can be readily absorbed and distributed in the body. The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability are yet to be fully understood.
Result of Action
Exposure to potassium chromate can lead to severe health problems. It can affect the throat, lungs, nose, causing ulcerations, bronchitis, shortness of breath, asthma, and pneumonia . It can also affect the kidneys, liver, immune system, and gastrointestinal tract . Moreover, potassium chromate is recognized as a human carcinogen and is linked with an increased risk of developing sinonasal cavity lung cancer .
Action Environment
Environmental factors significantly influence the action, efficacy, and stability of potassium chromate. It is highly toxic to aquatic organisms and may cause long-term aquatic environmental effects . Discharge of this compound into the environment, especially water bodies, can be harmful . Therefore, the disposal of potassium chromate should be carried out following strict environmental guidelines .
Safety and Hazards
Potassium chromate is a recognized human carcinogen and is linked with an enhanced danger of developing sinonasal cavity lung cancer and cancer . It causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, may cause respiratory irritation, may cause genetic defects, may cause cancer by inhalation, and may cause damage to organs through prolonged or repeated exposure .
Future Directions
Potassium chromate is a common laboratory chemical, whereas sodium chromate is important industrially . It is used as an oxidizing agent in organic synthesis . It is also used as an indicator in precipitation titrations with silver nitrate and sodium chloride . Future research could focus on finding safer alternatives due to its carcinogenic properties .
properties
IUPAC Name |
dipotassium;dioxido(dioxo)chromium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cr.2K.4O/q;2*+1;;;2*-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMXNVYPJWBTAHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Cr](=O)(=O)[O-].[K+].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
K2CrO4, CrK2O4 | |
Record name | POTASSIUM CHROMATE | |
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Record name | POTASSIUM CHROMATE | |
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Record name | potassium chromate | |
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URL | https://en.wikipedia.org/wiki/Potassium_chromate | |
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DSSTOX Substance ID |
DTXSID8064858 | |
Record name | Potassium chromate(VI) | |
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Molecular Weight |
194.190 g/mol | |
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Physical Description |
Potassium chromate is a yellow crystalline solid. It is soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in making pigments for paints and inks, as a fungicide, and to make other chromium compounds., Lemon-yellow solid; Soluble in water; [Merck Index] Yellow crystalline solid; [MSDSonline], YELLOW CRYSTALS. | |
Record name | POTASSIUM CHROMATE | |
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Record name | Potassium chromate | |
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Boiling Point |
1000 °C | |
Record name | POTASSIUM CHROMATE | |
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Solubility |
In water, 65.0 g/100 g water at 25 °C, In water, 39.96 wt% at 20 °C; 45.0 wt% at 100 °C, 62.9 g/100 cc water at 20 °C; 79.2 g/100 cc water at 100 °C, Insoluble in alcohol, acetone, phenyl cyanide, Solubility in water, g/100ml at 20 °C: 62.9 (good) | |
Record name | POTASSIUM CHROMATE | |
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Density |
2.73 at 64.4 °F (USCG, 1999) - Denser than water; will sink, 2.73, Density (at 18 °C): 2.73 g/cm³ | |
Record name | POTASSIUM CHROMATE | |
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Vapor Pressure |
Zero, Vapor pressure at 20 °C: negligible | |
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Product Name |
Potassium Chromate | |
Color/Form |
Yellow orthorhombic crystals, Lemon-yellow crystals | |
CAS RN |
7789-00-6, 18453-57-1 | |
Record name | POTASSIUM CHROMATE | |
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Record name | 51Cr-Potassium chromate | |
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Record name | POTASSIUM CHROMATE | |
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Melting Point |
975 °C, 968 °C | |
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